4-Methylbenzoic acid [6-[[[5-[[cyclopropyl(oxo)methyl]amino]-1,3,4-thiadiazol-2-yl]thio]methyl]-4-oxo-3-pyranyl] ester

• IUPAC Name: [6-[[5-(cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 4-methylbenzoate
• InChI: InChI=1S/C20H17N3O5S2/c1-11-2-4-13(5-3-11)18(26)28-16-9-27-14(8-15(16)24)10-29-20-23-22-19(30-20)21-17(25)12-6-7-12/h2-5,8-9,12H,6-7,10H2,1H3,(H,21,22,25)
• InChI Key: NHDDLLUQIKTIAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OC2=COC(=CC2=O)CSC3=NN=C(S3)NC(=O)C4CC4
• Molecular Formula: C20H17N3O5S2
• Molecular Weight: 443.5 g/mol

Description

4-methylbenzoic acid [6-[[[5-[[cyclopropyl(oxo)methyl]amino]-1,3,4-thiadiazol-2-yl]thio]methyl]-4-oxo-3-pyranyl] ester is a benzoate ester.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research involves the synthesis of new heterocyclic compounds, which are crucial in the development of pharmaceuticals and materials science. For instance, the synthesis of new heterocyclic pyrazolin derivatives from diazonium chloride salt of 4-aminobenzoic acid showcases the methodologies used in creating compounds that could have similar structures or properties to the compound (Al-Smaisim, Al-Bayati, & Sharba, 2011).

Antimicrobial Activity

Some studies focus on the antimicrobial properties of novel compounds. For example, research on sulfone-linked bis heterocycles combining pyrazolines with thiadiazoles, oxadiazoles, and triazoles, tested for antimicrobial activity, highlights the potential biomedical applications of such compounds (Padmavathi et al., 2008).

Organic Synthesis Techniques

The development of organic synthesis techniques, such as the Fischer esterification reaction used to synthesize 4-amino-3-nitrobenzoic acid methyl ester, is fundamental in creating a variety of chemical compounds, including potentially the one (Kam, Levonis, & Schweiker, 2020).